N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C19H19NO3S2/c1-14-6-2-3-7-15(14)23-12-18(21)20-13-19(22,16-8-4-10-24-16)17-9-5-11-25-17/h2-11,22H,12-13H2,1H3,(H,20,21)
• InChI Key: AHICYNFLULYZNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC(C2=CC=CS2)(C3=CC=CS3)O
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-(o-tolyloxy)acetamide, commonly known as HTA-711, is a compound that has been extensively studied for its potential therapeutic applications. It is a small molecule that has shown promising results in preclinical studies as a potential treatment for various diseases, including Alzheimer's disease, Parkinson's disease, and Type 2 diabetes.

Scientific Research Applications

Chemoselective Acetylation and Synthesis of Antimalarial Drugs

Chemoselective acetylation of amino groups in compounds similar to N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-(o-tolyloxy)acetamide has been explored for synthesizing intermediates in antimalarial drugs. The process utilizes immobilized lipase as a catalyst, demonstrating the potential for creating biologically active molecules through enzymatic methods. This approach emphasizes the relevance of such compounds in drug synthesis, particularly in developing treatments for diseases like malaria (Magadum & Yadav, 2018).

Anion Coordination and Structural Analysis

Research on amide derivatives with similar structures has shown interesting results in anion coordination and spatial orientation, highlighting the compound's potential in material science and coordination chemistry. These studies reveal how subtle changes in molecular structure can significantly impact the molecule's interaction with anions and its overall geometry, providing insights into designing new materials with specific properties (Kalita & Baruah, 2010).

Environmental and Herbicide Research

The metabolism of chloroacetamide herbicides has been studied to understand their environmental impact and mechanisms of action. These studies provide a framework for assessing the environmental fate of similar compounds and their potential toxicological implications. The research underscores the importance of understanding the biotransformation processes of chemical compounds introduced into the environment, with implications for designing more environmentally friendly herbicides (Coleman et al., 2000).

Advanced Material Synthesis

The synthesis and characterization of novel compounds through interactions with silanes have been explored, indicating potential applications in material science. This research highlights the versatility of compounds with amide functionalities in forming heterocyclic structures, which could have implications in developing new materials with unique properties (Lazareva et al., 2017).

Anticancer Drug Synthesis and Evaluation

Compounds with similar structural features have been synthesized and evaluated for their anticancer properties. This area of research demonstrates the potential therapeutic applications of such compounds, emphasizing the importance of structural analysis and molecular docking in drug design and development. The findings suggest the potential of these compounds in targeting specific receptors or biological pathways associated with cancer (Sharma et al., 2018).